N-(2-chlorophenyl)-2-{[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide

• Molecular Formula: C18H16ClN3O4S
• Molecular Weight: 405.9 g/mol
• IUPAC Name: N-(2-chlorophenyl)-2-[[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C18H16ClN3O4S/c1-24-14-8-7-11(9-15(14)25-2)17-21-22-18(26-17)27-10-16(23)20-13-6-4-3-5-12(13)19/h3-9H,10H2,1-2H3,(H,20,23)
• InChI Key: XLMRBVUXWHWUPL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NN=C(O2)SCC(=O)NC3=CC=CC=C3Cl)OC

Description

“Compound X” , is a synthetic organic compound with diverse applications. Its chemical structure consists of a chlorophenyl group, an oxadiazole ring, and a sulfanylacetamide moiety. Let’s explore its preparation methods, chemical reactions, scientific applications, mechanism of action, and comparisons with similar compounds.

Preparation Methods

Synthetic Routes::

Condensation Reaction:

Industrial Production:

Chemical Reactions Analysis

Reactions::

Common Reagents and Conditions::

Oxidation: Oxidizing agents like potassium permanganate (KMnO₄) or hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄).

Substitution: Nucleophiles like sodium azide (NaN₃) or thiols.

Major Products::

• Oxidation: Sulfone derivatives.
• Reduction: Reduced oxadiazole derivatives.
• Substitution: Various substituted chlorophenyl derivatives.

Scientific Research Applications

Medicinal Chemistry:

Biological Studies:

Mechanism of Action

Target Proteins:

Comparison with Similar Compounds

Similar Compounds: